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Compound of Interest

Compound Name:
1-(1-Bromoethyl)-4-

methoxybenzene

CAS No.: 55214-85-2

Cat. No.: B3053676

Get Quote

Part 1: Executive Summary & Chemical Profile[1]
1-(1-Bromoethyl)-4-methoxybenzene (CAS: 55214-85-2), often referred to as p-methoxy-1-

bromoethylbenzene, is a highly reactive benzylic bromide.[1] It serves as a critical electrophile

in the synthesis of chiral amines, heterocycles, and as a protecting group donor (p-

methoxybenzyl, PMB analogs).

Due to the electron-donating methoxy group at the para position, the benzylic carbon is

significantly activated. This facilitates facile nucleophilic substitution (

pathways) but also renders the compound chemically labile. It is prone to rapid hydrolysis to
the alcohol or elimination to 4-methoxystyrene upon exposure to moisture, heat, or Lewis
acids.
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| Molecular Formula |

| | Molecular Weight | 215.09 g/mol | | Physical State | Colorless to pale yellow oil (solidifies at
low temp) | | Boiling Point | ~95–98 °C at 2 mmHg (Decomposes at atm pressure) | | Stability |
Unstable. Moisture sensitive.[1][2][3][4][5] Store < -20°C under Argon. | | Hazards |
Lachrymator, Corrosive, Alkylating Agent. |

Part 2: Retrosynthetic Analysis & Strategic
Planning[1]
The synthesis of 1-(1-Bromoethyl)-4-methoxybenzene can be approached via three primary

disconnects. The choice of route depends on starting material availability and tolerance for

isomeric impurities.

Diagram 1: Retrosynthetic Pathways
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Caption: Strategic disconnections showing the three primary synthetic routes. Route A is

preferred for laboratory-scale purity.[1]

Part 3: Primary Protocol – Nucleophilic Substitution
(Route A)
Rationale: The conversion of 1-(4-methoxyphenyl)ethanol to the bromide is the most reliable

laboratory method.[1] The p-methoxy group stabilizes the intermediate carbocation, allowing

the reaction to proceed rapidly under mild conditions. Phosphorus tribromide (

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://clearsynth.com/product/1-bromo-4--methoxy-d3-benzene
https://pubchem.ncbi.nlm.nih.gov/compound/1-_1-Bromoethyl_-4-methoxybenzene
https://www.jk-sci.com/products/a01y23001
https://www.chemsynthesis.com/base/chemical-structure-29402.html
https://par.nsf.gov/servlets/purl/10335933
https://www.benchchem.com/product/b3053676/docs?utm_src=pdf-body#synthesis-of-1-1-bromoethyl-4-methoxybenzene-an-in-depth-technical-guide
https://www.benchchem.com/product/b3053676/docs?utm_src=pdf-body-img#synthesis-of-1-1-bromoethyl-4-methoxybenzene-an-in-depth-technical-guide
https://clearsynth.com/product/1-bromo-4--methoxy-d3-benzene
https://clearsynth.com/product/1-bromo-4--methoxy-d3-benzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3053676?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


) is preferred over HBr to avoid the formation of water, which can reverse the reaction
(hydrolysis).

Materials
Substrate: 1-(4-Methoxyphenyl)ethanol (1.0 equiv)

Reagent: Phosphorus tribromide (

) (0.35 equiv)

Solvent: Anhydrous Dichloromethane (DCM) or Diethyl Ether (

)

Quench: Saturated aqueous

Step-by-Step Methodology
Setup: Flame-dry a 2-neck round-bottom flask equipped with a magnetic stir bar and an

addition funnel. Purge with dry Nitrogen or Argon.[1]

Dissolution: Add 1-(4-methoxyphenyl)ethanol (10.0 mmol, 1.52 g) and anhydrous DCM (20

mL). Cool the solution to 0 °C in an ice bath.

Bromination: Dilute

(3.5 mmol, 0.33 mL) in DCM (5 mL). Add this solution dropwise to the reaction flask over 15
minutes.

Observation: The solution may turn slightly yellow.[6]

Mechanism:[1][7][8][9] The alcohol oxygen attacks P, forming a good leaving group (

), followed by bromide displacement.

Reaction: Stir at 0 °C for 30 minutes, then allow to warm to room temperature for 1 hour.

Monitor by TLC (Note: The bromide is unstable on silica; run a "mini-workup" in a vial before

spotting).
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Workup (Critical):

Cool the mixture back to 0 °C.

Slowly add saturated

(20 mL) to quench excess

.[1] Caution: Gas evolution (HBr neutralization).[1]

Separate the organic layer. Extract the aqueous layer with DCM (2 x 10 mL).

Wash combined organics with Brine (20 mL).[1]

Dry over anhydrous

(avoid acidic drying agents).[1]

Isolation: Filter and concentrate in vacuo at low temperature (< 30 °C bath).

Purification: The crude product is often sufficiently pure (>95%).[1] If necessary, perform

rapid filtration through a short plug of Neutral Alumina (not Silica Gel) using Hexanes/EtOAc

(9:1).

Diagram 2: Mechanistic Pathway (SN1 Dominance)
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Caption: The p-methoxy group stabilizes the carbocation intermediate, driving the SN1

pathway.[1]

Part 4: Alternative Protocols
Route B: Radical Bromination (Wohl-Ziegler)[1][10]

Substrate: 4-Ethylanisole[1]
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Reagents: N-Bromosuccinimide (NBS), AIBN (cat.)[1]

Solvent:

(traditional) or Trifluorotoluene (green alternative)

Conditions: Reflux under Argon.[1]

Pros/Cons: Uses cheap starting material but often yields benzylic dibromides or ring-

brominated byproducts if stoichiometry is not strictly controlled.[1]

Route C: Hydrobromination of Styrene
Substrate: 4-Methoxystyrene[1][3][10]

Reagents: HBr (gas) or HBr in AcOH.[1]

Conditions: -78 °C to 0 °C.[1]

Pros/Cons: Atom economical.[1] However, 4-methoxystyrene is prone to rapid polymerization

in the presence of strong acids like HBr. This route requires careful temperature control and

polymerization inhibitors (e.g., BHT).

Part 5: Stability & Troubleshooting (Self-Validating
Systems)
The primary failure mode in this synthesis is the degradation of the product during workup or

storage.
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Issue Cause Solution

Low Yield Hydrolysis during workup

Use ice-cold

; minimize contact time with

water.[1]

Pink/Red Color
Polymerization or

Decomposition

Add a stabilizer (1%

) if storing.[1] Distill

immediately.

Product Solidifies High Purity

This is normal. The racemate

melts ~10°C; pure enantiomers

melt higher.

TLC Streaking Decomposition on Silica

Use Neutral Alumina plates or

treat silica plates with

before use.[1]

Storage Protocol: Store the isolated bromide in a tightly sealed vial, under Argon, at -20 °C. For

long-term storage, adding a few grains of activated Potassium Carbonate (

) to the vial can scavenge trace acid and prevent autocatalytic decomposition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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